Cas no 1515166-60-5 (2-Isopropyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid)

• Product Name: 2-Isopropyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid
• CAS No: 1515166-60-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5059067
• Update Time: 2025-06-09

2-Isopropyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid

• Inchi： 1S/C11H16N2O2/c1-7(2)9-6-13-5-3-4-8(11(14)15)10(13)12-9/h6-8H,3-5H2,1-2H3,(H,14,15)
• InChI Key： YPDFPXPYJDKHCY-UHFFFAOYSA-N
• SMILES： OC(C1C2=NC(C(C)C)=CN2CCC1)=O

Computed Properties

• Exact Mass: 208.121
• Monoisotopic Mass: 208.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-Isopropyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid

Recent Advances in the Study of 2-Isopropyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid (CAS: 1515166-60-5)

The compound 2-Isopropyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid (CAS: 1515166-60-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its imidazopyridine core, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological properties. Recent studies have explored its utility in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

One of the most notable findings in recent research is the compound's application in the design of small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The structural features of 2-Isopropyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid, such as its rigid bicyclic framework and carboxylic acid moiety, make it a promising scaffold for the development of selective kinase inhibitors. Computational docking studies have demonstrated its potential to interact with the ATP-binding sites of specific kinases, suggesting its utility in rational drug design.

In addition to its role in kinase inhibition, recent synthetic efforts have focused on optimizing the compound's physicochemical properties to enhance its bioavailability and metabolic stability. Researchers have reported novel synthetic routes to derivatize the imidazopyridine core, introducing various substituents to modulate its electronic and steric properties. These modifications have led to the identification of analogs with improved pharmacokinetic profiles, paving the way for further preclinical evaluation. Notably, one study highlighted the successful incorporation of this scaffold into a lead compound exhibiting potent activity against a specific cancer cell line, with promising in vitro and in vivo results.

Another area of interest is the compound's potential as a building block for the synthesis of peptidomimetics. The carboxylic acid functionality allows for facile conjugation with amino acids or peptides, enabling the creation of hybrid molecules that combine the advantages of small-molecule drugs and peptide therapeutics. Recent work has demonstrated the utility of 2-Isopropyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid in the development of protease-resistant peptide analogs, which could address the limitations of traditional peptide drugs, such as poor oral bioavailability and rapid degradation.

Despite these advancements, challenges remain in the clinical translation of compounds derived from this scaffold. Issues such as off-target effects, toxicity, and formulation stability need to be addressed through further research. However, the growing body of evidence supporting its versatility and efficacy underscores its potential as a valuable tool in medicinal chemistry. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, leveraging its unique structural and functional properties.

In conclusion, 2-Isopropyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid (CAS: 1515166-60-5) represents a promising scaffold in drug discovery, with recent research highlighting its diverse applications and potential for further development. Continued exploration of its synthetic and pharmacological properties will likely yield new insights and therapeutic candidates, contributing to the advancement of chemical biology and medicinal chemistry.